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Compound of Interest

Compound Name: ML67-33

Cat. No.: B15587283

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of ML67-33, a two-pore potassium channel activator. Adherence to these
procedures is critical for minimizing risks and maintaining a safe research environment.

Chemical and Physical Properties of ML67-33

A thorough understanding of the properties of ML67-33 is the first step toward safe handling
and disposal. Key data for this compound are summarized in the table below.

Property Value

Molecular Formula C18H17CI2Ns

Molecular Weight 374.27 g/mol

Appearance Solid

Solubility Soluble in DMSO to 100 mM
CAS Number 1443290-89-8

Storage Store at -20°C

Disposal Procedures for ML67-33
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ML67-33 is a chlorinated organic compound. Such substances should never be disposed of
down the sink or in regular trash as they can be harmful to the environment.[1][2] Improper
disposal is not only a safety hazard but also illegal in many jurisdictions.[1]

Step 1: Personal Protective Equipment (PPE)

Before handling ML67-33 for disposal, ensure you are wearing the appropriate personal
protective equipment (PPE). This includes:

o Chemical-resistant gloves (butyl rubber gloves are recommended when working with DMSO
solutions).[3]

o Safety goggles or a face shield.[4]

e Alab coat.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions.
e Solid Waste:

o Collect pure, unused ML67-33 and any materials contaminated with the solid compound
(e.g., weighing paper, contaminated gloves, or paper towels) in a designated, leak-proof,
and clearly labeled hazardous waste container.[1][5]

o The container should be labeled as "Hazardous Waste" and clearly indicate the contents,
including the full chemical name "ML67-33".[6]

e Liquid Waste (DMSO Solutions):

o Solutions of ML67-33 in DMSO should be collected in a separate, leak-proof container
designated for halogenated organic solvent waste.[1][7] Do not mix with non-halogenated
solvents.[1]

o Since DMSO can facilitate the absorption of other chemicals through the skin, extra
caution is necessary when handling these solutions.[3][4]
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o The liquid waste container must be kept closed except when adding waste and should be
stored in a well-ventilated area, away from heat and ignition sources.[3][8] The container
must be clearly labeled with "Hazardous Waste," the full chemical names of the contents
(ML67-33 and Dimethyl Sulfoxide), and the approximate concentrations.[6]

o Contaminated Sharps:

o Any sharps, such as needles or razor blades, contaminated with ML67-33 must be
disposed of in a designated, puncture-resistant sharps container that is clearly labeled as
containing chemically contaminated sharps.[1][5]

Step 3: Storage of Hazardous Waste

Store hazardous waste containers in a designated satellite accumulation area (SAA) within the
laboratory.[6] This area should be under the control of laboratory personnel and inspected
weekly.[6] Ensure that incompatible waste types are segregated to prevent accidental mixing.

[6]1[8]
Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[8] Only licensed hazardous waste disposal
companies are permitted to transport and dispose of this type of waste.[6]

Experimental Protocols

This document focuses on disposal procedures. For detailed experimental protocols involving
ML67-33, please refer to the specific publications citing its use.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of ML67-33 and its associated waste streams.
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Caption: Disposal workflow for ML67-33 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of ML67-33].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587283#ml67-33-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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